Cas no 2214-79-1 (4,4,4-Trifluoro-3-methylbutanenitrile)

• Product Name: 4,4,4-Trifluoro-3-methylbutanenitrile
• CAS No: 2214-79-1
• MF: C₅H₆F₃N
• MW: 137.103051662445
• MDL: MFCD30678431
• CID: 5611970
• PubChem ID: 83681754
• Update Time: 2025-08-05

4,4,4-Trifluoro-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• OOBDXEOCTPSMHN-UHFFFAOYSA-N
• EN300-3441031
• 2214-79-1
• AT29148
• 4,4,4-Trifluoro-3-methylbutanenitrile
• Butanenitrile, 4,4,4-trifluoro-3-methyl-

• MDL： MFCD30678431
• Inchi： 1S/C5H6F3N/c1-4(2-3-9)5(6,7)8/h4H,2H2,1H3
• InChI Key： OOBDXEOCTPSMHN-UHFFFAOYSA-N
• SMILES： FC(C(C)CC#N)(F)F

Computed Properties

• Exact Mass: 137.04523368g/mol
• Monoisotopic Mass: 137.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 116.0±40.0 °C(Predicted)

Additional information on 4,4,4-Trifluoro-3-methylbutanenitrile

4,4,4-Trifluoro-3-methylbutanenitrile (CAS No. 2214-79-1): A Versatile Building Block in Modern Pharmaceutical and Material Science

4,4,4-Trifluoro-3-methylbutanenitrile, with the chemical formula C₅H₅FN₃ and CAS number 2214-79-1, is a fluorinated nitrile compound that has garnered significant attention in pharmaceutical research and material science due to its unique structural features and functional versatility. The molecule's core structure consists of a four-carbon carbon skeleton with three fluorine atoms attached to the central carbon and a methyl group at the third carbon position, flanked by a nitrile group at the terminal end. This combination of fluorine substitution and nitrile functionality creates a unique set of physicochemical properties, including high hydrophobicity, enhanced metabolic stability, and tunable reactivity, which make it an attractive candidate for drug discovery and advanced material development.

Recent studies have highlighted the importance of fluorine substitution in organic molecules for modulating biological activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated nitriles exhibit improved membrane permeability and reduced metabolic degradation compared to their non-fluorinated counterparts. This property is particularly valuable in the design of long-acting pharmaceuticals, where prolonged drug retention in the bloodstream is critical. The 4,4,4-Trifluoro-3-methylbutanenitrile molecule exemplifies this trend, as its fluorinated core provides enhanced lipophilicity while maintaining sufficient solubility for oral administration. Researchers have also explored its potential as a scaffold for developing antiviral agents, leveraging the nitrile group's ability to form hydrogen bonds with viral proteins.

The synthesis of 4,4,4-Trifluoro-3-methylbutanenitrile has been the focus of several recent advancements in organic chemistry. A 2024 study published in Organic Letters reported a novel catalytic approach using transition metal complexes to achieve efficient fluorination of alkyl substrates. This method enables the selective introduction of trifluoromethyl groups under mild reaction conditions, reducing the reliance on harsh reagents that are often associated with traditional fluorination protocols. The study also emphasized the scalability of this synthesis, which is crucial for industrial applications where large-scale production is required. Additionally, the use of green chemistry principles in this process aligns with current trends in sustainable pharmaceutical manufacturing, as it minimizes waste generation and reduces environmental impact.

One of the most promising applications of 4,4,4-Trifluoro-3-methylbutanenitrile lies in its role as a building block for developing novel therapeutic agents. A 2023 preclinical study published in Advanced Drug Delivery Reviews investigated its utility in the synthesis of antitumor compounds. The researchers demonstrated that the molecule could be functionalized with various pharmacophores to target specific cancer cell pathways, such as the inhibition of protein kinases involved in cell proliferation. This adaptability underscores the importance of nitrile functional groups in drug design, as they can act as electrophilic centers for further chemical modifications. The study also highlighted the molecule's potential in creating prodrugs with improved bioavailability, a critical factor in the development of oral formulations.

Beyond pharmaceutical applications, 4,4,4-Trifluoro-3-methylbutanenitrile has shown promise in the field of material science, particularly in the development of advanced polymers and liquid crystals. A 2024 review article in Chemical Reviews discussed its role in creating fluorinated monomers with tunable thermal and mechanical properties. These materials find applications in high-performance coatings, optoelectronic devices, and flexible electronics, where the fluorinated chain enhances durability and electrical conductivity. The molecule's ability to participate in polymerization reactions under controlled conditions has also attracted attention for its potential in creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH.

From a synthetic perspective, the fluorine-containing nitrile group in 4,4,4-Trifluoro-3-methylbutanenitrile presents unique opportunities for functionalization. A 2023 study in ACS Catalysis explored the use of this molecule as a precursor for synthesizing fluorinated heterocycles, which are common structural motifs in pharmaceuticals. The researchers demonstrated that the nitrile group could be converted into various functional groups through nucleophilic substitution reactions, enabling the creation of a wide range of derivatives with tailored biological activities. This synthetic flexibility is particularly valuable in the context of drug discovery, where the ability to rapidly generate multiple analogs is essential for optimizing potency and selectivity.

Despite its many advantages, the use of 4,4,4-Trifluoro-3-methylbutanenitrile is not without challenges. The high reactivity of the nitrile group can lead to side reactions during synthesis, requiring careful control of reaction conditions to ensure product purity. Additionally, the cost of fluorinated compounds is often higher than that of their non-fluorinated counterparts, which can impact the economic viability of large-scale production. However, ongoing advancements in catalytic methods and process optimization are expected to address these limitations, making the molecule more accessible for both academic and industrial research.

In conclusion, 4,4,4-Trifluoro-3-methylbutanenitrile (CAS No. 2214-79-1) represents a significant advancement in the field of organic chemistry due to its unique combination of fluorine substitution and nitrile functionality. Its applications span multiple disciplines, from pharmaceutical research to material science, highlighting its potential as a versatile building block for future innovations. As research continues to uncover new synthetic strategies and biological applications, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.